2-chloro-5-[(2-hydroxy-1-naphthyl)azo]toluene-4-sulphonic acid

• CAS No.: 15958-19-7
• Product Name: 2-chloro-5-[(2-hydroxy-1-naphthyl)azo]toluene-4-sulphonic acid
• Molecular Formula: C17H13ClN2O4S
• Molecular Weight: 376.8 g/mol
• IUPAC Name: 5-chloro-2-[(2-hydroxynaphthalen-1-yl)diazenyl]-4-methylbenzenesulfonic acid
• Standard InChI: InChI=1S/C17H13ClN2O4S/c1-10-8-14(16(9-13(10)18)25(22,23)24)19-20-17-12-5-3-2-4-11(12)6-7-15(17)21/h2-9,21H,1H3,(H,22,23,24)
• Standard InChIKey: IYHIFXGFKVJNBB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1Cl)S(=O)(=O)O)N=NC2=C(C=CC3=CC=CC=C32)O
• Canonical SMILES: CC1=CC(=C(C=C1Cl)S(=O)(=O)O)N=NC2=C(C=CC3=CC=CC=C32)O
• Related CAS: 2092-56-0 (mono-hydrochloride salt); 5160-02-1 (barium salt 2:1); 67990-35-6 (calcium salt[2:1]); 73263-40-8 (strontium salt[2:1])
• Synonyms: 5-chloro-2-((2-hydroxy-1-naphthalenyl)azo)-4-methylbenzenesulfonic acid; barium 5-chloro-2-((2-hydroxy-1-naphthalenyl)azo)-4-methylbenzenesulfonate; CI Pigment Red 53 barium salt; D and C Red No. 8; D.C. Red No. 9; D.C. Red No. 9, barium salt (2:1); D.C. Red No. 9, calcium salt (2:1); D.C. Red No. 9, monosodium salt; D.C. Red No. 9, strontium salt (2:1); DC Red No. 8; Lake Red C; Pigment Red 53-1; Red Lake C
• PubChem Compound: 21239
• Last Modified: Nov 11 2021